N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)furan-2-carboxamide hydrochloride

• IUPAC Name: N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]furan-2-carboxamide;hydrochloride
• InChI: InChI=1S/C17H18ClN3O3S.ClH/c1-20(2)8-9-21(16(22)13-5-4-10-24-13)17-19-14-12(23-3)7-6-11(18)15(14)25-17;/h4-7,10H,8-9H2,1-3H3;1H
• InChI Key: BRXPMQYYLGEZCA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(C=CC(=C2S1)Cl)OC)C(=O)C3=CC=CO3.Cl
• Molecular Formula: C17H19Cl2N3O3S
• Molecular Weight: 416.3 g/mol

Description

N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)furan-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C17H19Cl2N3O3S and its molecular weight is 416.32. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

One area of research involves the synthesis of novel heterocyclic compounds derived from similar structural frameworks. For instance, novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone have been synthesized and evaluated for their anti-inflammatory and analgesic properties. These compounds show significant COX-2 selectivity, analgesic, and anti-inflammatory activities, suggesting their potential utility in developing new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Anticancer and Inhibitory Effects

Another research direction includes the preparation of derivatives with inhibitory activities against specific cellular receptors and their growth inhibitory activity on cancer cell lines. For example, certain benzo[b]furan derivatives have been prepared and shown to possess strong inhibition of leukotriene B(4) and growth inhibitory activities towards human pancreatic cancer cells, highlighting the potential of similar compounds in cancer research (Kuramoto et al., 2008).

Antimicrobial and Antitumor Agents

The exploration of new antimicrobial and antitumor agents also represents a significant application of these compounds. Research into the synthesis and evaluation of various potentially bioactive compounds from visnaginone underscores the ongoing effort to discover new agents with improved efficacy against microbial infections and tumor growth (Hafez, Ahmed, & Haggag, 2001).

Photochromic Properties and Material Science Applications

Additionally, the development of new materials with unique properties such as photochromism is another area of interest. Research into the synthesis and photochromic properties of fulgides and fulgimides, including derivatives of 5-alkoxybenzo[b]furan, has shown that these compounds exhibit high stability to photodegradation and fluorescent properties under certain conditions, opening avenues for their application in material science and optical storage technologies (Rybalkin et al., 2014).